Cas no 2382023-18-7 (tert-Butyl (3R,4S)-3-((tert-butoxycarbonyl)amino)-4-hydroxypyrrolidine-1-carboxylate)

• Product Name: tert-Butyl (3R,4S)-3-((tert-butoxycarbonyl)amino)-4-hydroxypyrrolidine-1-carboxylate
• CAS No: 2382023-18-7
• MF: C₁₄H₂₆N₂O₅
• MW: 302.366644382477
• CID: 5108223
• Update Time: 2025-08-05

tert-Butyl (3R,4S)-3-((tert-butoxycarbonyl)amino)-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (3R,4S)-3-((tert-butoxycarbonyl)amino)-4-hydroxypyrrolidine-1-carboxylate

• Inchi： 1S/C14H26N2O5/c1-13(2,3)20-11(18)15-9-7-16(8-10(9)17)12(19)21-14(4,5)6/h9-10,17H,7-8H2,1-6H3,(H,15,18)/t9-,10+/m1/s1
• InChI Key： FQEKHGSKXWNVPP-ZJUUUORDSA-N
• SMILES： O[C@H]1CN(C(=O)OC(C)(C)C)C[C@H]1NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 397
• XLogP3: 1
• Topological Polar Surface Area: 88.1

Additional information on tert-Butyl (3R,4S)-3-((tert-butoxycarbonyl)amino)-4-hydroxypyrrolidine-1-carboxylate

Professional Introduction to Tert-Butyl (3R,4S)-3-((tert-Butoxycarbonyl)amino)-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2382023-18-7)

Tert-butyl (3R,4S)-3-((tert-butoxycarbonyl)amino)-4-hydroxypyrrolidine-1-carboxylate is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2382023-18-7, is a key intermediate in the synthesis of complex molecules, particularly those targeting neurological and metabolic disorders. Its unique structural features, including the presence of a tert-butoxycarbonyl (Boc) group and a hydroxypyrrolidine core, make it a versatile building block for drug development.

The significance of this compound lies in its ability to serve as a precursor for the synthesis of enantiomerically pure active pharmaceutical ingredients (APIs). In recent years, there has been a growing demand for enantiomerically enriched drugs due to their improved efficacy and reduced side effects compared to racemic mixtures. The stereochemistry of tert-butyl (3R,4S)-3-((tert-butoxycarbonyl)amino)-4-hydroxypyrrolidine-1-carboxylate is critical in determining the biological activity of the final drug product, making its synthesis and handling a critical aspect of modern pharmaceutical research.

Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high enantiomeric purity. Techniques such as asymmetric catalysis and chiral resolution have been employed to isolate the desired stereoisomer, thereby facilitating its use in drug development programs. The Boc group in the molecule not only protects the amino group during synthetic steps but also enhances the stability of the intermediate, allowing for more controlled and predictable reactions.

In the realm of medicinal chemistry, tert-butyl (3R,4S)-3-((tert-butoxycarbonyl)amino)-4-hydroxypyrrolidine-1-carboxylate has been explored as a scaffold for novel therapeutic agents. Its pyrrolidine core is a common motif in bioactive molecules, particularly those targeting enzymes and receptors involved in neurological diseases such as Parkinson's and Alzheimer's. The hydroxyl group at the 4-position provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific biological activities.

One of the most promising applications of this compound is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer and inflammatory disorders. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with fewer off-target effects. The pyrrolidine scaffold in tert-butyl (3R,4S)-3-((tert-butoxycarbonyl)amino)-4-hydroxypyrrolidine-1-carboxylate offers a suitable platform for such inhibitors due to its ability to mimic natural substrates and interact with the active sites of kinases.

The Boc-protected amino group also facilitates further derivatization through amide bond formation, which is a common strategy in drug design. By introducing various substituents at different positions on the pyrrolidine ring, chemists can modulate the pharmacokinetic properties of the resulting compounds. This flexibility makes tert-butyl (3R,4S)-3-((tert-butoxycarbonyl)amino)-4-hydroxypyrrolidine-1-carboxylate an invaluable tool for generating libraries of compounds for high-throughput screening.

In recent years, there has been increasing interest in using computational methods to predict the biological activity of novel compounds. Molecular modeling techniques have been employed to simulate how tert-butyl (3R,4S)-3-((tert-butoxycarbonyl)amino)-4-hydroxypyrrolidine-1-carboxylate interacts with target proteins such as kinases and receptors. These studies have helped researchers identify key structural features that contribute to binding affinity and selectivity, thereby guiding the design of more effective drug candidates.

The synthesis of this compound also involves considerations of green chemistry principles. Efforts have been made to develop solvent-free or low-solvent reaction conditions to minimize environmental impact. Additionally, catalytic methods that use recyclable catalysts have been explored to reduce waste generation. These approaches align with broader industry trends toward sustainable pharmaceutical manufacturing.

The role of this compound in clinical research is also noteworthy. Several preclinical studies have demonstrated its potential as a precursor for drugs targeting neurological disorders. For instance, derivatives of this scaffold have shown promise in models of Parkinson's disease by inhibiting specific kinases involved in dopamine metabolism. While these studies are still in early stages, they highlight the importance of developing innovative intermediates like tert-butyl (3R,4S)-3-((tert-butoxycarbonyl)amino)-4-hydroxypyrrolidine-1-carboxylate for future therapeutics.

In conclusion, Tert-butyl (3R,4S)-3-((tert-butoxycarbonyl)amino)-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2382023-18-7) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent intermediate for synthesizing enantiomerically pure APIs targeting various diseases. With ongoing advancements in synthetic chemistry and computational biology, this compound continues to play a crucial role in shaping the future of drug discovery and development.